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Compound of Interest

Compound Name: PD 118440

Cat. No.: B1678594

Important Note for Researchers: The compound "PD 118440" is a largely uncharacterized
molecule with minimal available data. This guide focuses on PD 184352 (also known as ClI-
1040), a well-characterized, potent, and selective MEK1/2 inhibitor. It is presumed that queries
for PD 118440 may have intended to refer to this more commonly used research compound.

Frequently Asked Questions (FAQS)

Q1: What is PD 184352 (CI-1040) and what is its primary mechanism of action?

PD 184352 (CI-1040) is a highly specific, orally active, and non-ATP-competitive small-
molecule inhibitor of MEK1 and MEK2 (MAPK/ERK Kinase 1/2).[1][2] MEK1/2 are dual-
specificity protein kinases that are central components of the RAS-RAF-MEK-ERK signaling
pathway.[3] By inhibiting MEK1/2, PD 184352 prevents the phosphorylation and subsequent
activation of ERK1/2 (Extracellular signal-Regulated Kinases 1/2), thereby blocking
downstream signaling that is often implicated in cell proliferation, differentiation, and survival.[2]

[3]
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Unexpected Result:
Increased pERK Signal
with PD 184352

Action: Perform short-term
time course (1-4h)

Action: Perform dose-
response experiment
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Consider Cell Context:
- RAS/RAF mutation status
- Feedback loop disruption

Hypothesis:
Paradoxical Activation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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